Cas no 2418729-76-5 (5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride)

• Product Name: 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride
• CAS No: 2418729-76-5
• MF: C₁₄H₁₇FN₂O₂S
• MW: 296.360385656357
• CID: 5679645
• PubChem ID: 165776577
• Update Time: 2025-06-08

5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2418729-76-5
• 5-ethynyl-2-methyl-3-[(piperazin-1-yl)methyl]benzene-1-sulfonyl fluoride
• EN300-26627394
• 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C14H17FN2O2S/c1-3-12-8-13(10-17-6-4-16-5-7-17)11(2)14(9-12)20(15,18)19/h1,8-9,16H,4-7,10H2,2H3
• InChI Key： FRXBNEDAITUHHC-UHFFFAOYSA-N
• SMILES： S(C1=CC(C#C)=CC(=C1C)CN1CCNCC1)(=O)(=O)F

Computed Properties

• Exact Mass: 296.09947712g/mol
• Monoisotopic Mass: 296.09947712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.8Ų

Additional information on 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride

5-Ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride: A Comprehensive Overview in Modern Chemical Biology

The compound with the CAS number 2418729-76-5, specifically named as 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride, represents a fascinating molecule with significant implications in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both ethynyl and sulfonyl fluoride functional groups, coupled with a piperazine moiety, makes it a versatile scaffold for designing novel bioactive molecules.

In recent years, the development of small-molecule inhibitors has been a cornerstone in the treatment of various diseases, particularly in oncology and neurology. The structural motif of 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride offers a promising platform for such applications. The ethynyl group, known for its ability to participate in various chemical reactions such as Suzuki-Miyaura cross-coupling, allows for facile functionalization and diversification of the molecule. This property is particularly valuable in medicinal chemistry, where the ability to modify structures at multiple points can lead to enhanced binding affinity and selectivity.

The sulfonyl fluoride group is another critical feature of this compound. Sulfonyl fluorides are well-documented for their role as leaving groups in nucleophilic substitution reactions, making them invaluable in the synthesis of more complex molecules. Additionally, sulfonyl fluorides have been explored for their potential as bioisosteres, which can alter the physicochemical properties of a molecule without significantly affecting its biological activity. This characteristic is particularly relevant in drug design, where optimizing solubility, permeability, and metabolic stability is crucial.

The piperazine ring in 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride adds another layer of complexity and functionality. Piperazine derivatives are widely recognized for their biological activity, particularly in the context of CNS disorders and parasitic infections. The presence of this moiety suggests that the compound may exhibit interactions with biological targets such as enzymes and receptors, making it a candidate for further exploration in therapeutic applications.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The combination of aromatic rings with nitrogen-containing heterocycles can lead to molecules with enhanced pharmacological properties. In this context, 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride stands out as a compound that embodies these principles. Its unique structure positions it as a valuable tool for researchers aiming to develop novel therapeutic agents.

The synthetic pathways to this compound also warrant discussion. Given its complex structure, the synthesis likely involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions would be essential to introduce the ethynyl and sulfonyl fluoride groups efficiently. These methods are well-established in organic chemistry and have been widely applied in the synthesis of complex pharmaceutical intermediates.

In terms of applications, 5-ethynyl-2-methyl-3-(piperazin-1-yl)methylbenzene-1-sulfonyl fluoride could serve multiple roles in research and development. As a building block for more complex molecules, it can be used to generate libraries of compounds for high-throughput screening. Additionally, its potential bioactivity makes it a candidate for further investigation as an intermediate in the synthesis of lead compounds for drug development.

The compound's properties also make it suitable for use in biochemical assays and mechanistic studies. For instance, its ability to undergo various chemical transformations allows researchers to probe reaction mechanisms and develop new synthetic strategies. This kind of fundamental research is crucial for advancing our understanding of molecular interactions and developing innovative approaches to drug design.

Ethical considerations are also important when working with such compounds. While not classified as hazardous or controlled substances under current regulations, proper handling procedures should still be followed to ensure safety in laboratory settings. This includes using appropriate personal protective equipment (PPE) and working under controlled conditions to minimize exposure risks.

The future prospects for 5-Ethynyl-2-methyl-3-(piperazin-1-ylmethylbenzene)-1-sulfonyl fluoride are promising given its unique structural features and potential applications. As research continues in chemical biology and pharmaceuticals, compounds like this will continue to play a vital role in discovering new treatments for various diseases. The ability to modify its structure will allow researchers to fine-tune its properties for specific applications, making it an invaluable asset in the ongoing quest for novel therapeutic agents.